Cas no 72050-71-6 (24-Epicastasterone)

24-Epicastasterone is a naturally occurring brassinosteroid, a class of plant hormones known for their role in promoting growth and stress resistance. This compound is structurally similar to castasterone but exhibits distinct physiological effects due to its epimeric configuration at the C-24 position. It enhances cell elongation, division, and differentiation, contributing to improved plant vigor and yield under optimal and suboptimal conditions. Research indicates its efficacy in mitigating abiotic stressors such as drought, salinity, and temperature extremes. As a bioactive regulator, 24-Epicastasterone is valued in agricultural and horticultural applications for its ability to optimize plant development while maintaining low phytotoxicity at effective concentrations.

24-Epicastasterone structure

Product Name:24-Epicastasterone

CAS No:72050-71-6

MF:C₂₈H₄₈O₅

MW:464.677729606628

CID:565421

PubChem ID:11812633

Update Time:2025-11-02

24-Epicastasterone Chemical and Physical Properties

Names and Identifiers

- 24-epi-Castasterone
- EPICASTASTERONE
- Ergostan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a,22R,23R)-
- (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2R,3R)-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one
- 22R,23R-28-Norbrassinolide
- 24-Demethylbrassinolide
- 24-epitasterone
- 28-Nor Brassinolide
- A,3
- A,5
- 24-Epicastasterone
- 72050-71-6
- 7048D103-21E9-4C98-A801-746A4A089790
- PD196145
- CS-0531073
- HY-N10455
- MS-28562
- AKOS026751553
- (2R,3S,5S,8S,9S,10R,13S,14S,17R)-17-[(2S,3R,4R,5R)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-2,3-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
- Inchi： 1S/C28H48O5/c1-14(2)15(3)25(32)26(33)16(4)18-7-8-19-17-11-22(29)21-12-23(30)24(31)13-28(21,6)20(17)9-10-27(18,19)5/h14-21,23-26,30-33H,7-13H2,1-6H3
- InChI Key： VYUIKSFYFRVQLF-UHFFFAOYSA-N
- SMILES： CC(C(C(C(C(C1C2(C(C3C(CC2)C2(C(CC(C(C2)O)O)C(=O)C3)C)CC1)C)C)O)O)C)C

Computed Properties

Exact Mass: 463.34200
Monoisotopic Mass: 464.35
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 5
Complexity: 738
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 13
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 98A^2
XLogP3: 4.7

Experimental Properties

Density: 1.127
Boiling Point: 598.7°C at 760 mmHg
Flash Point: 329.9°C
Refractive Index: 1.541
PSA: 97.99000
LogP: 3.62020
Vapor Pressure: 0.0±3.8 mmHg at 25°C

24-Epicastasterone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

24-Epicastasterone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C226490-1mg	24-epi-Castasterone	72050-71-6		1mg	$ 115.00	2023-09-08
TRC	C226490-5mg	24-epi-Castasterone	72050-71-6		5mg	$ 517.00	2023-09-08
TRC	C226490-10mg	24-epi-Castasterone	72050-71-6		10mg	$ 919.00	2023-09-08
TRC	C226490-25mg	24-epi-Castasterone	72050-71-6		25mg	$ 160.00	2023-01-05
TRC	C226490-250mg	24-epi-Castasterone	72050-71-6		250mg	$ 1280.00	2023-01-05
MedChemExpress	HY-N10455-5mg	24-Epicastasterone	72050-71-6	97.52%	5mg	￥4800	2025-04-16
MedChemExpress	HY-N10455-10mg	24-Epicastasterone	72050-71-6	97.52%	10mg	￥7800	2024-04-17
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1601737-10mg	24-Epicastasterone	72050-71-6	98%	10mg	￥9360.00	2024-05-02